Cas no 3317-72-4 (1-(2-Methylcyclopropyl)-4-nitrobenzene)

• Product Name: 1-(2-Methylcyclopropyl)-4-nitrobenzene
• CAS No: 3317-72-4
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 2856278
• PubChem ID: 13228158
• Update Time: 2025-04-21

1-(2-Methylcyclopropyl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• DTXSID201283160
• 1-(2-methylcyclopropyl)-4-nitrobenzene
• 3317-72-4
• 1-(2-Methylcyclopropyl)-4-nitrobenzene

• Inchi： 1S/C10H11NO2/c1-7-6-10(7)8-2-4-9(5-3-8)11(12)13/h2-5,7,10H,6H2,1H3
• InChI Key： QSUYMHNOCCEXLG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1CC1C)=O

Computed Properties

• Exact Mass: 177.078978594Da
• Monoisotopic Mass: 177.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų